Cas no 868269-17-4 (N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide)

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide is a sulfonamide-based acetamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a methoxypyridine moiety and a methylphenyl ethenesulfonamide group, which may contribute to its binding affinity and selectivity in biological systems. The compound's design suggests utility as an intermediate or active ingredient in drug development, particularly for targeting enzymes or receptors where sulfonamide functionality is advantageous. Its well-defined molecular architecture allows for precise modifications, making it a valuable candidate for structure-activity relationship (SAR) studies. The presence of both aromatic and polar groups enhances solubility and bioavailability, supporting further pharmacological investigations.

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide structure

868269-17-4 structure

Product Name:N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide

CAS No:868269-17-4

MF:C₁₇H₁₉N₃O₄S

MW:361.415462732315

CID:6214609

PubChem ID:16252168

Update Time:2025-10-31

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

- HMS1777E07
- Z32447410
- 868269-17-4
- EN300-26597637
- N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide
- Inchi： 1S/C17H19N3O4S/c1-13-3-5-14(6-4-13)9-10-25(22,23)19-12-16(21)20-15-7-8-17(24-2)18-11-15/h3-11,19H,12H2,1-2H3,(H,20,21)/b10-9+
- InChI Key： TWCDZRUPSRRZTD-MDZDMXLPSA-N
- SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(NC1C=NC(=CC=1)OC)=O)(=O)=O

Computed Properties

Exact Mass: 361.10962727g/mol
Monoisotopic Mass: 361.10962727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 106Å²

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26597637-0.05g	N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide	868269-17-4	95.0%	0.05g	$212.0	2025-03-20

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide Related Literature

1. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
5. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502

Additional information on N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide

Research Briefing on N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS: 868269-17-4)

N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS: 868269-17-4) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and acetamide functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide involves a multi-step process, starting with the condensation of 6-methoxypyridin-3-amine with 2-(4-methylphenyl)ethenesulfonyl chloride, followed by acetylation to introduce the acetamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological studies. The compound's structure has been confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS).

In vitro studies have demonstrated that N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual COX-2/5-LOX inhibitor, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) by reducing gastrointestinal side effects. Additionally, the compound has shown moderate activity against certain kinases, indicating its potential applicability in oncology research.

Recent preclinical evaluations have further explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and potential drug-drug interactions require additional optimization and investigation.

In summary, N-(6-methoxypyridin-3-yl)-2-[2-(4-methylphenyl)ethenesulfonamido]acetamide (CAS: 868269-17-4) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant further research to fully exploit its potential in treating inflammatory diseases and possibly cancer. Future studies should focus on structure-activity relationship (SAR) analyses, in vivo efficacy, and safety assessments to advance this compound toward clinical trials.